Cas no 791616-59-6 ((R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%)

(R)-3,3'-Bis(4-trifluoromethylphenyl)-1,1'-binaphthyl 2,2'-diyl hydrogenphosphate (98%) is a chiral phosphoric acid derivative with applications in asymmetric catalysis and organic synthesis. Its binaphthyl backbone, substituted with trifluoromethylphenyl groups, enhances steric and electronic properties, making it an effective catalyst for enantioselective transformations. The high purity (98%) ensures consistent performance in reactions such as Friedel-Crafts alkylations, Mannich reactions, and transfer hydrogenations. The presence of electron-withdrawing trifluoromethyl groups improves stability and reactivity, while the rigid chiral framework promotes high enantioselectivity. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where precise stereocontrol is critical. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98% structure

791616-59-6 structure

Product Name:(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%

CAS No:791616-59-6

MF:C₃₄H₁₉F₆O₄P

MW:636.476451158524

MDL:MFCD17676196

CID:2084653

Update Time:2025-06-09

(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98% Chemical and Physical Properties

Names and Identifiers

- (11bR)-4-Hydroxy-2,6-bis[4-(trifluoromethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- (R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%
- MDL： MFCD17676196
- Inchi： 1S/C34H19F6O4P/c35-33(36,37)23-13-9-19(10-14-23)27-17-21-5-1-3-7-25(21)29-30-26-8-4-2-6-22(26)18-28(32(30)44-45(41,42)43-31(27)29)20-11-15-24(16-12-20)34(38,39)40/h1-18H,(H,41,42)
- InChI Key： WTTAZMHSXLJOIR-UHFFFAOYSA-N
- SMILES： O=P1(OC2C(C3C=CC(C(F)(F)F)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(C(F)(F)F)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98% Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1392-100mg	(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%	791616-59-6	95%,(99%ee)	100mg	2208.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB790-50mg	(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%	791616-59-6	98% 99%ee	50mg	283.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB790-200mg	(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%	791616-59-6	98% 99%ee	200mg	929.0CNY	2021-07-12
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0236-50mg	(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%	791616-59-6	98%,99%e.e.	50mg	¥450.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0236-100mg	(R)-3,3'-BIS(4-TRIFLUOROMETHYLPHENYL)-1,1'-BINAPHTHYL 2,2'-DIYL HYDROGENPHOSPHATE,98%	791616-59-6	98%,99%e.e.	100mg	¥790.0	2024-07-19
ChemScence	CS-0090627-100mg	(11bR)-4-Hydroxy-2,6-bis[4-(trifluoromethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-59-6	≥98.0%	100mg	$58.0	2022-04-26
ChemScence	CS-0090627-250mg	(11bR)-4-Hydroxy-2,6-bis[4-(trifluoromethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-59-6	≥98.0%	250mg	$124.0	2022-04-26
ChemScence	CS-0090627-1g	(11bR)-4-Hydroxy-2,6-bis[4-(trifluoromethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-59-6	≥98.0%	1g	$462.0	2022-04-26
Ambeed	A1147880-100mg	(11bR)-4-Hydroxy-2,6-bis[4-(trifluoromethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-59-6	98% 99%ee	100mg	$40.0	2025-04-16
Ambeed	A1147880-250mg	(11bR)-4-Hydroxy-2,6-bis[4-(trifluoromethyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-59-6	98% 99%ee	250mg	$96.0	2025-04-16

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